2-Tert-butyl-4-cyclopropoxyaniline

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 2-tert-butyl-4-cyclopropyloxyaniline
• InChI: InChI=1S/C13H19NO/c1-13(2,3)11-8-10(6-7-12(11)14)15-9-4-5-9/h6-9H,4-5,14H2,1-3H3
• InChI Key: GOTBRADHNWMYRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)OC2CC2)N

Description

2-Tert-butyl-4-cyclopropoxyaniline is a substituted aniline derivative characterized by a tert-butyl group at the 2-position and a cyclopropoxy moiety at the 4-position of the benzene ring. Synthesized via nucleophilic substitution of 4-fluoroaniline with cyclopropanol followed by tert-butylation, this compound exhibits notable physicochemical properties, including a melting point of 98–100°C, solubility in dichloromethane (DCM), ethanol, and ethyl acetate, and stability under acidic conditions . Its lipophilicity (logP = 3.2) is attributed to the tert-butyl group, which enhances metabolic stability compared to non-substituted analogs . Pharmacokinetic studies highlight 75% oral bioavailability, attributed to the cyclopropoxy group’s ability to resist enzymatic degradation .

Biologically, 2-tert-butyl-4-cyclopropoxyaniline demonstrates potent antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus, MIC = 8 µg/mL) and lower acute toxicity (LD₅₀ = 450 mg/kg in rodents) compared to structurally related aromatic amines . These properties make it a candidate for pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Tert-butyl-4-cyclopropoxyaniline typically involves the alkylation of aniline derivatives. One common method includes the reaction of 2-tert-butylaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) under reflux conditions to yield the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts such as palladium on carbon (Pd/C) may be employed to facilitate the reaction and improve efficiency.

Types of Reactions:

Oxidation: 2-Tert-butyl-4-cyclopropoxyaniline can undergo oxidation reactions, typically using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding quinones or nitro derivatives.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride, converting the compound into its amine derivatives.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the aniline moiety reacts with electrophiles like bromine or nitric acid to form halogenated or nitrated products.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; in solvents like ethanol or tetrahydrofuran (THF).

Substitution: Bromine, nitric acid; in solvents like acetic acid or sulfuric acid.

Major Products:

Oxidation: Quinones, nitro derivatives.

Reduction: Amine derivatives.

Substitution: Halogenated or nitrated aniline derivatives.

Scientific Research Applications

2-Tert-butyl-4-cyclopropoxyaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical agent due to its structural similarity to known bioactive compounds.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-Tert-butyl-4-cyclopropoxyaniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes by forming stable complexes, thereby affecting metabolic pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Physicochemical Comparison

Property	2-Tert-butyl-4-cyclopropoxyaniline	4-cyclopropoxyaniline	2-Methyl-4-cyclopropoxyaniline
Melting Point (°C)	98–100	Decomposes at 120	72–74 (estimated)
Solubility	High in DCM, ethanol, ethyl acetate	Moderate in polar solvents	High in ethanol, acetone
logP	3.2	2.1	2.8
Thermal Stability	Stable under acidic conditions	Decomposes at 120°C	Stable up to 90°C

Key Findings :

• The tert-butyl group increases lipophilicity and thermal stability compared to 4-cyclopropoxyaniline .
• The methyl-substituted analog (2-methyl-4-cyclopropoxyaniline) exhibits lower steric hindrance, enhancing reactivity in electrophilic substitutions but reducing thermal stability .

Key Findings :

• The tert-butyl group enhances antimicrobial potency (8 µg/mL vs. 32 µg/mL in 4-cyclopropoxyaniline) but reduces cytotoxicity (IC₅₀ = 150 µg/mL vs. 85 µg/mL in the methyl analog) .
• Cyclopropoxy substitution improves bioavailability over methoxy analogs (75% vs. 60%) .

Structural and Functional Trade-offs

• Tert-butyl vs. Methyl : While tert-butyl improves metabolic stability, methyl substitution increases electrophilic reactivity, making the latter more suitable for synthetic derivatization .
• Cyclopropoxy vs. Methoxy : Cyclopropoxy’s ring strain confers resistance to oxidative metabolism, whereas methoxy groups are more prone to demethylation .